Structural Determinants of ROCK Selectivity
The core scaffold of this compound aligns with a series of pyridine-thiazole ROCK1 inhibitors. The crystallographic pose of a closely related inhibitor in ROCK1 (PDB: 5BML) reveals that the pyridine moiety acts as a hinge-binding motif, while the thiazole core and its substituents occupy the selectivity pocket [1]. The specific 4-butyl and N-pyridin-4-yl substitutions in the target compound are predicted to influence this binding mode, but quantitative IC50 or Kd data for this exact compound against ROCK1 or any other kinase is absent from public primary sources [2]. This contrasts with optimized analogs like compound 37, which achieved a Ki of 2.5 nM for ROCK1 [1].
Reference analog (compound 37): Ki = 2.5 nM
| Evidence Dimension | Kinase Inhibition Potency (ROCK1) |
|---|---|
| Target Compound Data | Not available in public domain |
| Comparator Or Baseline | Compound 37 (Optimized pyridine-thiazole analog, Ki = 2.5 nM) |
| Quantified Difference | Unknown |
| Conditions | In vitro kinase assay; X-ray crystallography for binding mode (PDB: 5BML) |
Why This Matters
The established SAR for this scaffold highlights the critical role of specific substituents on potency, meaning the target compound's value proposition is inextricably linked to its unique substitution pattern, even in the absence of its own public data.
- [1] Green J, et al. J Med Chem. 2015;58(12):5028-37. PMID: 26039570. View Source
- [2] RCSB PDB. 5BML: ROCK 1 bound to a pyridine thiazole inhibitor. DOI: 10.1021/acs.jmedchem.5b00424. View Source
